Cas no 1250027-91-8 (1-(2-bromo-1-butoxyethyl)-3-fluorobenzene)

• Product Name: 1-(2-bromo-1-butoxyethyl)-3-fluorobenzene
• CAS No: 1250027-91-8
• MF: C₁₂H₁₆BrFO
• MW: 275.157246589661
• CID: 6239407
• PubChem ID: 62113364
• Update Time: 2025-06-09

1-(2-bromo-1-butoxyethyl)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-1-butoxyethyl)-3-fluorobenzene
• AKOS011393250
• 1250027-91-8
• CS-0304458
• EN300-1132537

• Inchi： 1S/C12H16BrFO/c1-2-3-7-15-12(9-13)10-5-4-6-11(14)8-10/h4-6,8,12H,2-3,7,9H2,1H3
• InChI Key： FUYTVEQVQUATFA-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1)F)OCCCC

Computed Properties

• Exact Mass: 274.03686g/mol
• Monoisotopic Mass: 274.03686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-(2-bromo-1-butoxyethyl)-3-fluorobenzene

Introduction to 1-(2-bromo-1-butoxyethyl)-3-fluorobenzene (CAS No. 1250027-91-8)

1-(2-bromo-1-butoxyethyl)-3-fluorobenzene, with the CAS number 1250027-91-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a brominated and fluorinated benzene ring linked to a butoxyethyl group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various chemical syntheses and pharmaceutical applications.

The molecular formula of 1-(2-bromo-1-butoxyethyl)-3-fluorobenzene is C₁₁H₁₃BrF, and its molecular weight is approximately 245.12 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. These reactions are carefully controlled to ensure high yields and purity, which are crucial for its use in downstream applications.

In the realm of medicinal chemistry, 1-(2-bromo-1-butoxyethyl)-3-fluorobenzene has shown promise as a key intermediate in the synthesis of novel pharmaceuticals. Recent studies have explored its potential in the development of drugs targeting specific biological pathways. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit potent anti-inflammatory properties, making them potential candidates for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its medicinal applications, 1-(2-bromo-1-butoxyethyl)-3-fluorobenzene has also found utility in materials science. Its unique combination of bromine and fluorine atoms makes it an excellent candidate for the synthesis of advanced polymers and coatings. These materials often possess enhanced thermal stability, chemical resistance, and mechanical strength, which are desirable properties in various industrial applications, including aerospace, automotive, and electronics.

The physical properties of 1-(2-bromo-1-butoxyethyl)-3-fluorobenzene are well-documented. It is a colorless liquid at room temperature with a boiling point of approximately 200°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. These properties make it suitable for use in solution-based chemical processes and formulations.

Safety considerations are an essential aspect of handling any chemical compound. While 1-(2-bromo-1-butoxyethyl)-3-fluorobenzene is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks. Additionally, the compound should be stored in a well-ventilated area away from incompatible materials.

In conclusion, 1-(2-bromo-1-butoxyethyl)-3-fluorobenzene (CAS No. 1250027-91-8) is a versatile compound with a wide range of applications in both medicinal chemistry and materials science. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing various scientific fields.